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Compound of Interest

Compound Name: Methsuximide-d5

Cat. No.: B564681

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Methsuximide-d5, a deuterated analog of the anticonvulsant drug Methsuximide. It also
explores a plausible synthetic pathway for this isotopically labeled compound, offering valuable
information for researchers in drug metabolism, pharmacokinetics, and analytical chemistry.

Core Chemical Properties

Methsuximide-d5 is a stable, isotopically labeled form of Methsuximide where five hydrogen
atoms on the phenyl ring have been replaced with deuterium. This labeling makes it an
invaluable tool as an internal standard in quantitative bioanalytical assays, such as liquid
chromatography-mass spectrometry (LC-MS), for the accurate determination of Methsuximide
levels in biological matrices.[1]

The key chemical and physical properties of Methsuximide-d5 are summarized in the table
below. Data for the non-deuterated form, Methsuximide, is also provided for comparison, as
some physical properties of the deuterated analog are not readily available in the public
domain but can be reasonably estimated from the parent compound.
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Methsuximide (for

Property Methsuximide-d5 .
comparison)
1,3-Dimethyl-3-(phenyl- 1,3-Dimethyl-3-
IUPAC Name Y _ .(p _ Y y. _ ,
d5)-2,5-pyrrolidinedione phenylpyrrolidine-2,5-dione
(x)-Mesuximide-d5, 1,3- o ]
) (x)-Mesuximide, Celontin, N,2-
Synonyms Dimethyl-3-(phenyl- ] o
o Dimethyl-2-phenylsuccinimide
d5)succinimide
CAS Number 1189980-63-9[1] 77-41-8
Molecular Formula C12HsDsNO2[1] C12H13NO2
Molecular Weight 208.27 g/mol [1] 203.24 g/mol [2]
Appearance Yellow OIl Solid
Melting Point Not available 52.5°C
Boiling Point Not available 121.5 °C at 0.1 mmHg
Freely soluble in methanol and
Solubilt Chloroform (Slightly), Methanol  alcohol; slightly soluble in hot
olubili
Y (Slightly, Sonicated) water; very soluble in
chloroform.
Purity >98% (CP), 298% D Not applicable

Synthesis of Methsuximide-d5: A Plausible Pathway

While a detailed, step-by-step experimental protocol for the synthesis of Methsuximide-d5 is
not readily available in peer-reviewed literature, a plausible synthetic route can be
conceptualized based on established organic chemistry principles and the known synthesis of
the parent compound, Methsuximide. The key challenge lies in the introduction of the
deuterated phenyl group.

A likely approach would involve the synthesis of a deuterated precursor, such as phenyl-d5-
acetonitrile or a similar starting material, which can then be incorporated into the succinimide
ring structure. The synthesis of Methsuximide itself is known to proceed via the reaction of a-
phenyl-a-methylsuccinic acid with methylamine.
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Below is a logical workflow for the synthesis of Methsuximide-d5, starting from commercially
available deuterated benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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